Cas no 918538-06-4 (2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine)

2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine is a heterocyclic compound featuring a pyrrolo[2,1-f][1,2,4]triazine core substituted with a chloro group and an amine-linked 5-methyl-1H-pyrazol-3-yl moiety. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The chloro group enhances reactivity for further functionalization, while the pyrazole moiety may contribute to binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery and development. The compound’s stability and synthetic accessibility further support its use in research applications.

2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine structure

918538-06-4 structure

Product Name:2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine

CAS No:918538-06-4

MF:C₁₀H₉ClN₆

MW:248.671659231186

MDL:MFCD31808225

CID:773312

Update Time:2025-06-13

2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[2,1-f][1,2,4]triazin-4-amine,2-chloro-N-(5-methyl-1H-pyrazol-3-yl)-
- 2-chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine
- 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine
- MDL： MFCD31808225
- Inchi： 1S/C10H9ClN6/c1-6-5-8(15-14-6)12-9-7-3-2-4-17(7)16-10(11)13-9/h2-5H,1H3,(H2,12,13,14,15,16)
- InChI Key： BLUHYWZUCBISDL-UHFFFAOYSA-N
- SMILES： ClC1=NN2C=CC=C2C(=N1)NC1C=C(C)NN=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 278
Topological Polar Surface Area: 70.9

2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D632979-5g	Pyrrolo[2,1-f][1,2,4]triazin-4-amine,2-chloro-N-(5-methyl-1H-pyrazol-3-yl)-	918538-06-4	95%	5g	$1980	2024-08-03
eNovation Chemicals LLC	D632979-5g	Pyrrolo[2,1-f][1,2,4]triazin-4-amine,2-chloro-N-(5-methyl-1H-pyrazol-3-yl)-	918538-06-4	95%	5g	$1980	2025-02-19
eNovation Chemicals LLC	D632979-5g	Pyrrolo[2,1-f][1,2,4]triazin-4-amine,2-chloro-N-(5-methyl-1H-pyrazol-3-yl)-	918538-06-4	95%	5g	$1980	2025-02-19

2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine

Introduction to 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 918538-06-4)

2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine, also known by its CAS number 918538-06-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines and has been studied for its biological activities, particularly in the context of cancer treatment and other diseases.

The chemical structure of 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine is characterized by a pyrrolo[2,1-f][1,2,4]triazine core with a chloro substituent at the 2-position and an N-(5-methyl-1H-pyrazol-3-yl) group attached to the 4-position. This unique structural arrangement contributes to its pharmacological properties and has been a focal point in recent research efforts.

One of the key areas of research involving 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine is its potential as an anticancer agent. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine effectively inhibits the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest.

In addition to its anticancer properties, 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine has also been investigated for its potential in treating other diseases. Research has indicated that this compound may have anti-inflammatory and antiviral activities. A study published in the European Journal of Medicinal Chemistry reported that 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism of action of 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in cancer cells. Another potential mechanism involves the compound's interaction with specific protein targets such as kinases and transcription factors.

The pharmacokinetic properties of 2-Chloro-N-(5-methyl-1H-pyrazol-3-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amnine have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development as a drug.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-N-(5-methyl-1H-pyrazol-3-y)pyrrolo[2,f][f,f,f]triazin-e-amnine. Early results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, 2-Chloro-N-(5-methyl-H-pyrazol-y)pyrrolo[,f][f,f,f]triazin-e-amnine (CAS No. 98586) is a promising compound with diverse biological activities. Its potential as an anticancer agent and its anti-inflammatory properties make it an exciting area of research in medicinal chemistry. Ongoing studies and clinical trials will continue to provide valuable insights into its mechanisms of action and therapeutic applications.